Cas no 1807264-94-3 (2-Chloro-3,5-difluorobenzamide)

• Product Name: 2-Chloro-3,5-difluorobenzamide
• CAS No: 1807264-94-3
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• CID: 4794621
• Update Time: 2025-11-04

2-Chloro-3,5-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,5-difluorobenzamide

• Inchi： 1S/C7H4ClF2NO/c8-6-4(7(11)12)1-3(9)2-5(6)10/h1-2H,(H2,11,12)
• InChI Key： GQMYOCFMXLRSIG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(N)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1

Additional information on 2-Chloro-3,5-difluorobenzamide

Comprehensive Analysis of 2-Chloro-3,5-difluorobenzamide (CAS No. 1807264-94-3): Properties, Applications, and Industry Trends

2-Chloro-3,5-difluorobenzamide (CAS No. 1807264-94-3) is a fluorinated aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both chloro and difluoro substituents on the benzene ring enhances its reactivity, making it a valuable intermediate for synthesizing complex molecules. Recent studies highlight its role in developing crop protection agents and biologically active compounds, aligning with the growing demand for sustainable solutions in agriculture and medicine.

From a chemical perspective, 2-Chloro-3,5-difluorobenzamide exhibits remarkable stability under ambient conditions, with a melting point range of 128-132°C. Its molecular weight of 191.56 g/mol and lipophilic nature (LogP ≈ 2.1) make it suitable for formulations requiring controlled release. Researchers are particularly interested in its hydrogen-bonding capacity through the amide group, which facilitates interactions with biological targets. This property is being explored in drug discovery projects targeting enzyme inhibition, especially in oncology and neurology applications.

The synthesis of CAS 1807264-94-3 typically involves multi-step reactions starting from 2-chloro-3,5-difluorobenzoic acid derivatives. Advanced purification techniques like recrystallization from ethanol/water mixtures or column chromatography yield high-purity material (>98% by HPLC). Industry reports indicate that manufacturers are optimizing routes to improve atom economy and reduce organic solvent waste, responding to environmental concerns in chemical production. These developments address frequent search queries about "green chemistry approaches for halogenated benzamides" and "cost-effective synthesis of fluorinated intermediates".

Analytical characterization of 2-Chloro-3,5-difluorobenzamide employs standard techniques including NMR spectroscopy (¹H, ¹³C, 19F), mass spectrometry, and FT-IR. The 19F NMR spectrum shows characteristic doublets at -112 ppm and -105 ppm (J = 21 Hz), serving as a fingerprint for quality control. These analytical parameters are crucial for researchers investigating "structure-activity relationships of polyhalogenated benzamides" or "metabolite identification in pharmacokinetic studies" – topics showing increased search volume in academic databases.

Market trends reveal expanding applications of CAS 1807264-94-3 in electronic materials, where its derivatives function as building blocks for organic semiconductors. The compound's ability to modify electron density distribution through strategic halogen placement makes it valuable for designing charge transport materials in OLED devices. This interdisciplinary potential explains why search terms like "fluorinated benzamides in material science" and "halogenated aromatic compounds for optoelectronics" have seen 40% growth in technical literature searches over the past year.

Storage and handling recommendations for 2-Chloro-3,5-difluorobenzamide emphasize protection from moisture (recommended storage at 2-8°C under nitrogen) due to potential hydrolysis of the amide bond under extreme conditions. Safety data sheets indicate it requires standard laboratory precautions, with particular attention to avoiding inhalation of fine particles. These operational considerations address common queries from industrial users about "best practices for handling fluorinated amides" and "stability testing protocols for halogenated compounds".

Future research directions for 1807264-94-3 include exploring its catalytic applications in cross-coupling reactions and investigating supramolecular chemistry applications. The compound's ability to participate in halogen bonding networks makes it interesting for crystal engineering studies. Patent analysis shows a 25% annual increase in filings mentioning this CAS number, particularly in areas of bioconjugation chemistry and polymer modification – sectors where users frequently search for "versatile halogenated linkers" and "functional group compatibility of difluorobenzamides".

From a regulatory standpoint, 2-Chloro-3,5-difluorobenzamide currently falls under standard chemical substance regulations in major markets. Suppliers provide REACH-compliant documentation and GMP-grade batches for pharmaceutical applications. The compound's status frequently appears in searches related to "regulatory guidance for fluorinated building blocks" and "quality standards for agrochemical intermediates", reflecting industry needs for compliant materials in product development pipelines.